Cas no 1391033-35-4 (Benzenemethanesulfonyl chloride, 2,4,5-trifluoro-)

• Product Name: Benzenemethanesulfonyl chloride, 2,4,5-trifluoro-
• CAS No: 1391033-35-4
• MF: C₇H₄ClF₃O₂S
• MW: 244.618670463562
• CID: 5243689
• Update Time: 2026-03-08

Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2,4,5-trifluoro-

• Inchi： 1S/C7H4ClF3O2S/c8-14(12,13)3-4-1-6(10)7(11)2-5(4)9/h1-2H,3H2
• InChI Key： AWJIMFLRINUXRH-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(F)=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzenemethanesulfonyl chloride, 2,4,5-trifluoro-

Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- (CAS No. 1391033-35-4): A Comprehensive Overview

Benzenemethanesulfonyl chloride, 2,4,5-trifluoro-, identified by the Chemical Abstracts Service Number (CAS No.) 1391033-35-4, is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features and chemical properties, plays a pivotal role in the development of novel therapeutic agents and advanced material sciences. The introduction of fluorine atoms at the 2,4,5 positions of the benzene ring imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry.

The< strong>fluorine substitution pattern in< strong>Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- enhances its reactivity and stability under various chemical conditions. This makes it an ideal candidate for use in multi-step synthetic routes where selective functionalization is required. The sulfonamide group not only contributes to the compound's solubility in polar solvents but also serves as a versatile handle for further derivatization. These properties have been leveraged in the synthesis of bioactive molecules targeting various biological pathways.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity to biological targets. Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- exemplifies this trend by serving as a key building block in the synthesis of fluorinated sulfonamides. These sulfonamides have shown promise as inhibitors of enzymes involved in cancer metabolism and inflammation.

One of the most compelling applications of< strong>Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- is in the development of antiviral agents. The structural motif present in this compound has been found to mimic natural substrates of viral enzymes, thereby inhibiting their activity. Recent studies have demonstrated its efficacy against several RNA viruses by interfering with their replication cycle. The< strong>fluorine-containing sulfonamide moiety enhances the compound's ability to bind to viral proteases and polymerases with high selectivity.

The synthesis of< strong>Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- involves a series of well-defined chemical transformations that highlight its synthetic utility. The process typically begins with the halogenation of benzene followed by sulfonylation and subsequent introduction of fluorine atoms at specific positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective fluorination. These synthetic strategies underscore the compound's importance as a precursor in fine chemical manufacturing.

The pharmacological profile of derivatives derived from< strong>Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- has been extensively studied in preclinical models. Researchers have observed that modifications to the< strong>sulfonamide group can significantly alter the compound's biological activity. For instance, varying the length or nature of substituents attached to the nitrogen atom can tune binding affinity and metabolic stability. Such insights have guided the design of novel sulfonamides with enhanced therapeutic potential.

In addition to its pharmaceutical applications,< strong>Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- finds utility in materials science. Fluorinated aromatic compounds are known for their unique electronic properties and are often used in the development of organic semiconductors and liquid crystals. The presence of< strong>fluorine atoms enhances charge transport properties while maintaining thermal stability. This makes derivatives of this compound attractive for use in next-generation electronic devices.

The environmental impact and safety considerations associated with< strong>Benzenemethanesulfonyl chloride, 2,4,5-trifluoro- are also important areas of research. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, studies on the biodegradability and toxicity profile of fluorinated compounds are crucial for assessing their long-term environmental footprint.

In conclusion,< strong>Benzenemethanesulfonyl chloride, specifically its< strong>2,< strong>4,< strong>5-trifluoro- derivative (CAS No. 1391033-35-4), represents a fascinating example of how structural modifications can enhance chemical functionality and biological activity. Its role as a key intermediate in pharmaceutical synthesis and its potential applications in materials science underscore its significance in modern chemistry research.